- Preparation of acylaminoindole compounds as modulators of ATP-binding cassette transporters, United States, , ,
Cas no 952664-69-6 (2-Bromo-5-fluoro-4-nitroaniline)
952664-69-6 structure
Product Name:2-Bromo-5-fluoro-4-nitroaniline
CAS No:952664-69-6
MF:C6H4BrFN2O2
MW:235.010563850403
MDL:MFCD22381005
CID:844658
Update Time:2024-12-09
2-Bromo-5-fluoro-4-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-fluoro-4-nitroaniline
- Benzenamine, 2-bromo-5-fluoro-4-nitro-
- C6H4BrFN2O2
- 2-Bromo-5-fluoro-4-nitrobenzenamine
- 2-Bromo-5-fluoro-4-nitrobenzenamine (ACI)
-
- MDL： MFCD22381005
- Inchi： 1S/C6H4BrFN2O2/c7-3-1-6(10(11)12)4(8)2-5(3)9/h1-2H,9H2
- InChI Key： PKDUOURYTVRBLI-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(F)=CC(N)=C(Br)C=1)=O
Computed Properties
- Exact Mass: 233.94400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.896±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 364.5±37.0°C at 760 mmHg
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
- PSA: 71.84000
- LogP: 3.18300
2-Bromo-5-fluoro-4-nitroaniline Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
2-Bromo-5-fluoro-4-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC998-250mg |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 250mg |
44CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC998-5g |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 5g |
317.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC998-25g |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 25g |
1347CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC998-1g |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 1g |
112.0CNY | 2021-07-10 | |
| Alichem | A013016681-250mg |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 250mg |
$484.80 | 2023-08-31 | |
| Alichem | A013016681-500mg |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 500mg |
$831.30 | 2023-08-31 | |
| Alichem | A013016681-1g |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 1g |
$1460.20 | 2023-08-31 | |
| Ambeed | A138185-250mg |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 250mg |
$13.0 | 2025-04-14 | |
| Ambeed | A138185-1g |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 1g |
$16.0 | 2025-04-14 | |
| Ambeed | A138185-5g |
2-Bromo-5-fluoro-4-nitroaniline |
952664-69-6 | 97% | 5g |
$27.0 | 2025-04-14 |
2-Bromo-5-fluoro-4-nitroaniline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid , Chloroform ; 0 °C; 2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Bromine Solvents: Chloroform ; 0 °C; 2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, cooled
Reference
- Preparation of indolyl cycloalkylcarboxamides as modulators of ATP-binding cassette transporters for use as drugs and biological tools, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid , Chloroform ; 0 °C; 2 h, rt; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, cooled
Reference
- Indolyl cycloalkylcarboxamide compounds as modulators of ATP-binding cassette transporters and their preparation, pharmaceutical compositions and use in the treatment of diseases, United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Acetic acid , Bromine Solvents: Chloroform ; 20 min, 0 °C; 2 h, rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Reference
- Preparation of cyclopropanecarboxamide modulators of cystic fibrosis transmembrane conductance regulator, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C; 22 °C
Reference
- Oral compositions of (R)-1-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)-N-(1-(2,3-dihydroxypropyl)-6-fluoro-2-(1-hydroxy-2-methylpropan-2-yl)-1H-indol-5-yl)cyclopropanecarboxamide for treatment of cystic fibrosis, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C
Reference
- Preparation of cycloalkylcarboxamidoindole compounds for treating CFTR mediated diseases, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C
Reference
- Preparation of N-substituted 4-oxo-1,4-dihydroquinoline-3-carboxamides and 1-substituted cyclopropanecarboxamides as modulators of cystic fibrosis transmembrane conductance regulator, United States, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 0.5 h, 40 °C
Reference
- Synthesis method and intermediate of 2-bromo-5-fluoro-4-nitroaniline, China, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 3 h, rt → 100 °C
Reference
- Preparation of 2-bromo-5-fluoro-4-nitroaniline, China, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C
Reference
- Method for preparation of quinolinone carboxamides, indole carboxamides and pharmaceutical compositions containing them for the treatment of cystic fibrosis transmembrane conductance regulator mediated diseases, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Lumacaftor Solvents: Ethyl acetate ; 22 °C
Reference
- Pharmaceutical compositions for the treatment of CFTR-mediated disorders, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C
1.2 Solvents: Isopropanol ; overnight, rt
1.2 Solvents: Isopropanol ; overnight, rt
Reference
- Modulators of ATP-binding cassette transporters, United States, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C
Reference
- Formulations of (R)-1-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)-N-(1-(2,3-dihydroxypropyl)-6-fluoro-2-(1-hydroxy-2-methylpropan-2-yl)-1H-indol-5-yl)cyclopropanecarboxamide for treatment of cystic fibrosis, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C
Reference
- Pharmaceutical compositions in the treatment of CFTR-mediated diseases such as cystic fibrosis., World Intellectual Property Organization, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate ; 22 °C
Reference
- Preparation of benzodioxolyl-N-indolyl cyclopropanecarboxamide derivatives for use as CFTR modulators, World Intellectual Property Organization, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Ethyl acetate
Reference
- Pharmaceutical compositions for treatment of CFTR-mediated diseases, World Intellectual Property Organization, , ,
2-Bromo-5-fluoro-4-nitroaniline Raw materials
2-Bromo-5-fluoro-4-nitroaniline Preparation Products
2-Bromo-5-fluoro-4-nitroaniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:952664-69-6)2-Bromo-5-fluoro-4-nitroaniline
Order Number:A859108
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:16
Price ($):348.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:952664-69-6)2-溴-5-氟-4-硝基苯胺
Order Number:LE26538603
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
2-Bromo-5-fluoro-4-nitroaniline Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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